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Compound of Interest

Compound Name: butane-1-sulfinyl chloride
CAS No.: 13455-88-4
Cat. No.: B6596700
Get Quote
. J

CAS: 5493-55-0 | Formula:

| Class: Alkanesulfinyl Chlorides

Executive Summary

This technical guide provides a comprehensive safety and handling protocol for Butane-1-
sulfinyl chloride (also known as 1-butanesulfinyl chloride). Unlike its more stable oxidized
analog (butane-1-sulfonyl chloride), this compound is a highly reactive electrophile used
primarily as an intermediate for introducing the butylsulfinyl group in medicinal chemistry.

Critical Hazard Alert: This compound is moisture-sensitive and hydrolyzes rapidly to release
hydrogen chloride (HCI) gas and butanesulfinic acid. It is a probable lachrymator and causes
severe skin burns. All protocols must utilize anhydrous techniques (Schlenk or Glovebox).

Part 1: Chemical Identity & Physiochemical
Properties

Distinction from Sulfonyl Chlorides: Researchers often confuse sulfinyl chlorides (
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) with sulfonyl chlorides (

). Butane-1-sulfinyl chloride possesses a sulfur atom in the +4 oxidation state, making it
significantly more susceptible to disproportionation and thermal decomposition than the +6
sulfonyl variant.

Property Data | Characteristic Note

Yellowing indicates
Appearance Colorless to pale yellow liquid decomposition

(disproportionation).

Do not distill at atmospheric
N ) ~60-65 °C at 10 mmHg
Boiling Point ) pressure. Thermal
(Predicted) o
decomposition risk.

) Denser than water; sinks while
Density ~1.1 g/mL ) )
reacting violently.

Reacts with water/alcohols.
Use only anhydrous, non-

Solubility Soluble in .
protic solvents.
, THF, Toluene.
) ] o Hard/Soft Acid Base (HSAB)
o Acid Chloride (Sulfinic); )
Reactivity Class theory: Sulfur is a soft

Electrophile )
electrophile.

Part 2: Hazard Identification (GHS Classification)

Note: Specific toxicological data (LD50) for this isomer is limited. The classification below is
derived from Structure-Activity Relationships (SAR) of homologous alkanesulfinyl chlorides
(e.g., methanesulfinyl chloride).

Core Hazards
¢ Signal Word:DANGER

o Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.[1][2]
The lipophilic butyl chain facilitates rapid dermal penetration, delivering the corrosive chloride
functionality deep into tissue.
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o Serious Eye Damage (Category 1): Irreversible damage upon contact.

e Specific Target Organ Toxicity (Single Exposure): Respiratory tract irritation (due to HCI
evolution).

e Lachrymator: High probability of inducing severe tearing and respiratory distress at low
concentrations.

Precautionary Statements ( condensed)

e P260: Do not breathe mist/vapors.[1][2][3][4][5]

o P280: Wear protective gloves/protective clothing/eye protection/face protection (See Section
4).[6]

e P303+P361+P353: IF ON SKIN: Take off immediately all contaminated clothing.[6] Rinse
skin with water [or shower].[1][2][3][6][7]

e P310: Immediately call a POISON CENTER or doctor.

Part 3: Reactivity & Stability Mechanisms

The primary hazard of butane-1-sulfinyl chloride is its thermodynamic drive to hydrolyze.
Understanding this mechanism is vital for predicting containment failures.

Hydrolysis Mechanism

Upon contact with moisture (atmospheric or bulk water), the sulfur atom undergoes nucleophilic
attack.[8] Unlike carbon-based acid chlorides, the sulfur center is hypervalent-capable, leading
to a rapid transition state and expulsion of HCI.

Reaction:

o Hazard: The release of HCI gas in a closed vessel can cause over-pressurization and
rupture.

o Secondary Hazard: Butanesulfinic acid is unstable and can disproportionate into butanethiol
and butanesulfonic acid, creating a complex mixture of foul-smelling and corrosive
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byproducts.

Visualization: Hydrolysis Pathway

The following diagram illustrates the degradation pathway and the resulting hazards.
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Figure 1: Mechanistic pathway of hydrolysis.[8] Note the rapid evolution of HCI gas (Red),
which poses the immediate pressure and inhalation hazard.

Part 4: Safe Handling & Storage Protocol
Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are insufficient for prolonged handling of sulfinyl chlorides due to the
small molecular size and lipophilicity of the butyl chain.

Component Recommendation Rationale

Impermeable to small

Gloves (Primary) Silver Shield® (Laminate)

organosulfur molecules.

o Used over Laminate gloves for

Gloves (Secondary) 5-8 mil Nitrile )

dexterity.

) Fume Hood (Face Velocity Mandatory. Do not handle on
Respiratory
>100 fpm) open bench.

) Face shield recommended if
Eyes Chemical Splash Goggles )
handling >50 mL.
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Handling Workflow (The "Dry" Standard)

To maintain reagent integrity and safety, use the following self-validating workflow.

o Preparation: Glassware must be oven-dried (>120°C) for 2 hours and cooled under an Argon
stream.

o Transfer: Never pour. Use a positive-pressure cannula transfer or a gas-tight syringe with a
Luer-lock tip.

o Validation: If the needle tip fumes upon withdrawal, the atmosphere is not sufficiently inert.

e Quenching: Never add water directly to the neat reagent. Dilute with dry toluene first, then
add to a stirred solution of 10% NaOH/Ice to neutralize the generated HCI and solubilize the
sulfinate as a salt.

Storage[1][3]
o Temperature: 2—-8 °C (Refrigerate).
o Atmosphere: Argon or Nitrogen (Air-free).[8]

o Container: Tightly sealed glass with Teflon liner. Parafilm is useless against organic vapors;
use electrical tape or a secondary containment jar with desiccant.

Visualization: Safe Quenching Workflow

This workflow prevents thermal runaway and HCI exposure during disposal.
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Figure 2: Step-by-step quenching protocol. Dilution prior to hydrolysis is critical to manage the
exotherm.

Part 5: Emergency Response
Spills (Small Scale <10 mL)

o Evacuate: Clear the immediate area. The lachrymatory effect will be immediate.
o Absorb: Do not use water. Cover with dry lime, sand, or soda ash (

) to neutralize the acid generated upon contact with ambient moisture.

» Disposal: Sweep up the solid (now containing neutralized salts) into a chemical waste
container.
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First Aid

Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be
administered by trained personnel. Note: Pulmonary edema symptoms may be delayed 24-
48 hours.

Skin Contact: Immediate flushing with water is required, but beware of the heat of hydrolysis.
Wipe off excess liquid with a dry cloth before flushing with copious water if possible, or flush
with high volumes of water to dissipate heat rapidly.

Eye Contact: Rinse for 15 minutes.[2] Do not pause to remove contact lenses initially; rinse
over them, then remove if easy to do.[1][2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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